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Compound of Interest

Compound Name: cis-Dihydrocarvone

Cat. No.: B1211938

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of cis-
Dihydrocarvone, a naturally occurring monoterpenoid. The information presented herein is
intended to support research, development, and quality control activities involving this
compound.

Physical and Chemical Properties

cis-Dihydrocarvone, also known by its IUPAC name (2S,5R)-2-methyl-5-prop-1-en-2-
ylcyclohexan-1-one, is a colorless liquid.[1][2] It is a member of the menthane monoterpenoids
class of organic compounds. Below is a summary of its key physical properties.

Table 1: Physical Properties of cis-Dihydrocarvone
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Property Value Conditions

Boiling Point 220.00 to 222.00 °C @ 760.00 mm Hg[1]
221.5°C @ 760 mmHg[2]

87.00 to 88.00 °C @ 6.00 mm Hg[3]

64 °C @ 2.5 Torr[4]

Density 0.903 g/mL Not specified

0.929 g/mL @ 25 °C[5]

Molecular Formula C1OH160[1][2][6l71I8]

Molecular Weight 152.23 g/mol [6][7]

Flash Point 181.00 °F (82.78 °C) TCC[1]

Vapor Pressure 0.107000 mmHg @ 25.00 °C (estimated)[1]
Water Solubility 273.1 mg/L @ 25 °C (estimated)[1]
logP (o/w) 2.466 (estimated)[1]

Experimental Protocols for Determination of
Physical Properties

The following sections outline generalized experimental methodologies for determining the
boiling point and density of terpenoids like cis-Dihydrocarvone. These protocols are based on
standard laboratory techniques.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a volatile compound like cis-Dihydrocarvone, several methods can be
employed.

2.1.1. Distillation Method
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This method is suitable when a sufficient quantity of the sample is available (typically >5 mL).

[9]

o Apparatus: A standard simple distillation apparatus is assembled, consisting of a distilling
flask, a condenser, a receiving flask, and a thermometer.

e Procedure:

o The liquid sample (cis-Dihydrocarvone) is placed in the distilling flask along with a few
boiling chips or a magnetic stir bar to ensure smooth boiling.[9]

o The apparatus is heated, and the liquid is brought to a boil.

o The thermometer bulb should be positioned so that it is surrounded by the vapor of the
boiling liquid but not touching the liquid itself.[9]

o The temperature is recorded when the vapor temperature stabilizes during the distillation
process. This stable temperature is the boiling point.[9]

o The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

[°]
2.1.2. Thiele Tube Method
This micro-method is ideal when only a small amount of the substance is available.[9]

o Apparatus: A Thiele tube, a thermometer, a small test tube (fusion tube), and a capillary tube
sealed at one end.

e Procedure:
o A small amount of the liquid sample is placed in the fusion tube.
o The capillary tube is placed in the fusion tube with the open end down.

o The fusion tube is attached to the thermometer.
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[e]

The Thiele tube is filled with a high-boiling point liquid (e.g., mineral oil), and the
thermometer with the attached fusion tube is immersed in it.

o The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will
emerge from the capillary tube.[9]

o Heating is stopped, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the liquid just begins to be drawn into the
capillary tube.[9]

2.2. Determination of Density
Density is the mass per unit volume of a substance.
o Apparatus: A pycnometer (a flask with a specific volume), an analytical balance.
e Procedure:
o The empty pycnometer is weighed accurately.

o The pycnometer is filled with the liquid sample (cis-Dihydrocarvone), ensuring no air
bubbles are trapped.

o The filled pycnometer is weighed.
o The temperature of the sample is recorded.

o The density is calculated by dividing the mass of the liquid (mass of filled pycnometer
minus mass of empty pycnometer) by the volume of the pycnometer.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the determination of the boiling
point of a liquid sample using the distillation method.
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Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination by Distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1211938#physical-properties-like-boiling-point-and-
density-of-cis-dihydrocarvone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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